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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and
characterization of Gd1-xCexNi5 ribbons, a promising material for magnetocaloric applications.
The protocols outlined below are based on established experimental procedures for the
fabrication of these specialized alloys.

Introduction to Gd1-xCexNi5 Ribbons

The Gd1-xCexNi5 series of intermetallic compounds are of significant interest in the field of
magnetic refrigeration. The substitution of Gadolinium (Gd) with Cerium (Ce) allows for the
tuning of the material's magnetic ordering temperature, also known as the Curie temperature
(T_C). The melt-spinning technique is a rapid solidification method that produces thin ribbons
with a fine-grained or even amorphous microstructure, which can enhance their magnetocaloric
properties. These materials are investigated for their potential use in energy-efficient and
environmentally friendly cooling technologies. While the primary application is in materials
science and engineering, the precise temperature control offered by magnetocaloric materials
could find niche applications in sensitive experimental setups relevant to drug development and
scientific research.

Experimental Protocols
Synthesis of Gd1-xCexNi5 Precursor Ingots
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A series of polycrystalline Gd1-xCexNi5 ingots with varying Cerium concentrations (x = 0, 0.2,
0.5, 0.8, and 1) are first prepared by arc-melting.

Materials and Equipment:

High-purity Gadolinium (Gd, 99.6% or higher)

High-purity Cerium (Ce, 99.99% or higher)

High-purity Nickel (Ni, 99.999% or higher)

Arc-melting furnace with a water-cooled copper hearth

High-purity Argon gas
Protocol:

» Weigh the stoichiometric amounts of Gd, Ce, and Ni for the desired composition (e.g., for
Gd0.8Ce0.2Ni5, weigh the corresponding atomic percentages of each element).

» Place the constituent metals on the water-cooled copper hearth of the arc-melting furnace.
o Evacuate the furnace chamber and backfill with high-purity argon gas.
» Melt the constituents using the electric arc.

e To ensure homogeneity, re-melt the resulting ingot at least three times, flipping the ingot
between each melting step.

o The final mass of the as-cast ingot should be checked to ensure minimal loss during
preparation (typically less than 0.6%).[1]

Production of Gd1-xCexNi5 Ribbons via Melt-Spinning

The precursor ingots are used to produce thin ribbons by the melt-spinning technique.
Materials and Equipment:

e Gd1-xCexNi5 precursor ingot
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Melt-spinner system (e.g., Edmund Buhler model SC)

Quartz crucible with a small orifice

High-purity Helium gas

Rotating copper wheel

Protocol:

e Place a piece of the Gd1-xCexNi5 ingot into the quartz crucible of the melt-spinner.
o Evacuate the chamber and purge with high-purity Helium gas.

 Inductively melt the alloy within the crucible.

» Eject the molten alloy through the crucible orifice onto the surface of a rotating copper wheel.
Atypical linear speed for the wheel surface is 25 m/s.[1][2]

e The rapid solidification of the molten alloy upon contact with the cold wheel surface results in
the formation of thin ribbons.

o Collect the resulting ribbon flakes for characterization.

Structural and Microstructural Characterization

2.3.1. X-ray Diffraction (XRD)

XRD is used to determine the crystal structure and phase purity of the ribbons.
Equipment:

» High-resolution X-ray diffractometer (e.g., Bruker D8 Advance) with Cu Ka radiation.
Protocol:

e Finely powder a sample of the melt-spun ribbons.

o Mount the powder on a sample holder.
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e Perform the XRD scan over a 26 range of 20° to 100° with a step size of 0.02°.

e Analyze the resulting diffraction pattern using software capable of Rietveld refinement (e.qg.,
FULLPROF suite) to identify the crystal structure and determine the lattice parameters. The
Gd1-xCexNi5 ribbons are expected to have a hexagonal CaCub-type crystal structure
(P6/mmm space group).

2.3.2. Scanning Electron Microscopy (SEM)
SEM is employed to observe the microstructure of the ribbons.
Equipment:

e Scanning Electron Microscope (e.g., Tescan Vega 3 XMU) with an Energy Dispersive
Spectroscopy (EDS) detector.

Protocol:

Mount a small piece of the ribbon on an SEM stub using conductive tape.

 If necessary, coat the sample with a thin conductive layer (e.g., gold or carbon) to prevent
charging.

 Insert the sample into the SEM chamber and evacuate.
o Obtain secondary electron images to visualize the surface morphology and microstructure.

o Use the EDS detector to perform elemental analysis and confirm the composition of the
ribbons.

Magnetic and Magnetocaloric Characterization

2.4.1. Magnetization Measurements

A Vibrating Sample Magnetometer (VSM) is used to measure the magnetic properties of the
ribbons.

Equipment:
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o Physical Property Measurement System (PPMS) with a VSM option (e.g., Quantum Design
Dynacool).

Protocol:

o Select a needle-like piece of ribbon and mount it in the VSM. The external magnetic field
should be applied along the length of the ribbon to minimize demagnetizing field effects.

e Measure the temperature dependence of magnetization (M vs. T) by cooling the sample in
zero field (ZFC) and then measuring magnetization while warming in a small applied field,
followed by a field-cooled (FC) measurement.

» To determine the magnetocaloric effect, measure a series of isothermal magnetization
curves (M vs. H) at various temperatures around the Curie temperature of the material.

2.4.2. Calculation of Magnetocaloric Effect

The isothermal magnetic entropy change (AS_M) is a key parameter for evaluating the
magnetocaloric effect and can be calculated from the isothermal magnetization data using the
Maxwell relation:

AS_M(T, AH) = [0 to H_max] (OM/AT)_H dH

The Refrigerant Capacity (RC) can then be estimated by integrating the AS_M(T) curve over
the full width at half maximum (FWHM) of the peak.

Data Presentation

The following tables summarize the key structural and magnetocaloric properties of Gd1-
xCexNi alloys. It is important to note that while the structural data pertains to the Gd1-xCexNi5
system, the magnetocaloric data is for the closely related Gd1-xCexNi system and serves as
an illustrative example of the expected trends.

Table 1: Structural Properties of Gd1-xCexNi5 Melt-Spun Ribbons
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Composition Crystal
i y Space Group a(A) c (A)
(x) Structure
) Hexagonal
0 (GdNib) P6/mmm 4.90 3.99
CaCu5-type
0.2 Hexagonal
) P6/mmm 4.88 3.98
(Gd0.8Ce0.2Ni5)  CaCub-type
0.5 Hexagonal
_ P6/mmm 4.86 3.97
(Gd0.5Ce0.5Ni5)  CaCub-type
0.8 Hexagonal
] P6/mmm 484 3.96
(Gd0.2Ce0.8Ni5)  CaCub-type
] Hexagonal
1 (CeNi5) P6/mmm 4.82 3.95
CaCub-type

Data extracted from the graphical representation in "Experimental study of emergent ground
state behavior in Gd1-xCexNi5 (x = 0; 0.2; 0.5; 0.8 and 1) melt-spun ribbons".

Table 2: Magnetic and Magnetocaloric Properties of Gd1-xCexNi Alloys (for a field change of 1

T)

Composition (x)

Curie Temperature (T_C)

-AS_M (JIkg-K)

(K)
0 (GdNi) ~70 3.93
0.1 (Gd0.9Ce0.1Ni) ~65 ~35
0.2 (Gd0.8Ce0.2Ni) ~60 ~3.0
0.4 (Gd0.6Ce0.4Ni) ~45 ~2.2
0.6 (Gd0.4Ce0.6Ni) ~30 1.75

Data is for the Gd1-xCexNi system as reported in "Magnetocaloric effect in Gd1-xCexNi (x = 0

— 0.6): A cost effective approach to tuning Curie temperature from 70K to 30K" and serves as

an approximation for the Gd1-xCexNi5 system.[3]
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Caption: Experimental workflow for Gd1-xCexNi5 ribbon production and characterization.
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Caption: Relationship between Ce concentration and material properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15489513#melt-spinning-technique-for-producing-
gd1-xcexni5-ribbons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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